![molecular formula C10H9NO2 B067419 1-methyl-1H-indole-7-carboxylic acid CAS No. 167479-16-5](/img/structure/B67419.png)
1-methyl-1H-indole-7-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of 1-methyl-1H-indole-7-carboxylic acid and related compounds involves several key reactions, including annulation, migration of carboxylate/amide groups, and decarboxylative cyclization. For example, 1-methylindole-3-carboxamides react with substituted propargyl alcohols to afford lactams through annulation and carboxamide group migration. This process also demonstrates a carboxylate migration from the 3- to the 2-position on the indole ring, highlighting the compound's versatility in synthetic chemistry (Selvaraj, Debnath, & Kumara Swamy, 2019).
Molecular Structure Analysis
The molecular structure of this compound derivatives has been characterized using various spectroscopic techniques, including FT-IR, FT-Raman, UV, 1H, and 13C NMR. These studies help in understanding the electronic nature, HOMO-LUMO energy distribution, and reactivity of the molecule. Spectroscopic profiling provides insights into the molecule's bonding and anti-bonding structures, as well as the identification of reactive centers through molecular electrostatic potential (MEP) analysis (Almutairi et al., 2017).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, demonstrating its chemical reactivity and functional versatility. Key reactions include Rh(III)-catalyzed selective coupling, three-component aza-Friedel-Crafts reactions, and interactions with phosgene for the synthesis of indole-3-carboxylic acid derivatives. These reactions underscore the compound's role as a building block in organic synthesis, contributing to the development of new chemical entities with potential biological activities (Zheng, Zhang, & Cui, 2014).
Physical Properties Analysis
The physical properties of this compound and its derivatives, such as melting points, solubility, and crystalline structure, are crucial for their application in synthesis and drug formulation. The crystal and molecular structures, determined through X-ray diffraction, provide insights into the compound's stability, reactivity, and potential interactions in biological systems. These properties are essential for designing compounds with desired biological activities and physicochemical characteristics (Morzyk-Ociepa, Michalska, & Pietraszko, 2004).
Scientific Research Applications
Synthesis of Conformationally Constrained Tryptophan Derivatives : This study focused on designing and synthesizing novel tryptophan analogues, including derivatives of indole carboxylic acid, for peptide conformation elucidation studies. These compounds were designed to limit the conformational flexibility of the side chain while keeping amine and carboxylic acid groups free for further derivatization (Horwell, Nichols, Ratcliffe, & Roberts, 1994).
Indole Alkaloids from a Fungus Culture : Indole compounds from the basidiomycete Aporpiums caryae were isolated, including 1H-indole-3-carboxylic acid derivatives. Their structure was elucidated using spectroscopic methods, highlighting the diverse applications of indole derivatives in microbiological research (Levy, Cabrera, Wright, & Seldes, 2000).
Reaction of Indole Carboxylic Acid/Amide with Propargyl Alcohols : This research investigated the reaction of 1-methylindole-3-carboxamides with substituted propargyl alcohols, leading to lactams and carboxamide group migration to the indole-2-position. The study showcases the chemical reactivity of indole carboxylic acids in organic synthesis (Selvaraj, Debnath, & Swamy, 2019).
Synthesis, Characterization, and Molecular Docking Studies : This paper discusses the synthesis of new indole derivatives for potential therapeutic applications. The compounds synthesized were subject to molecular docking studies to predict interactions with target proteins (Ganga Reddy et al., 2022).
CoMFA, Synthesis, and Pharmacological Evaluation : The study synthesized and evaluated indole carboxylic acids as antagonists of the glycine site of the NMDA receptor, highlighting their potential in medicinal chemistry (Baron et al., 2005).
Synthesis and Characterization of Indole Carboxylic Acid Derivatives : This research focused on the synthesis of derivatives of indole carboxylic acid for therapeutic applications, particularly their antibacterial and antifungal activities (Raju et al., 2015).
Safety and Hazards
Future Directions
Indoles, both natural and synthetic, show various biologically vital properties . Due to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community . This suggests that there is potential for future research and development in this area.
Mechanism of Action
Target of Action
1-Methyl-1H-indole-7-carboxylic acid, also known as 1-Methyl-7-indolecarboxylic Acid, is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors , playing a significant role in cell biology . .
Mode of Action
The mode of action of indole derivatives is diverse, depending on the specific derivative and its targets . They are known to interact with their targets, causing various changes that can lead to different biological effects
Biochemical Pathways
Indole derivatives can affect various biochemical pathways . For instance, some indole derivatives have been reported to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . .
Result of Action
Indole derivatives are known to have various biological activities, which could result in a range of molecular and cellular effects .
properties
IUPAC Name |
1-methylindole-7-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-11-6-5-7-3-2-4-8(9(7)11)10(12)13/h2-6H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWKIPLIDZYRILV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C1C(=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70593353 | |
Record name | 1-Methyl-1H-indole-7-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70593353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
167479-16-5 | |
Record name | 1-Methyl-1H-indole-7-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70593353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-1H-indole-7-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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